Cas no 1361869-60-4 (3'-Chloro-2,6-dichloro-4'-nitro-biphenyl)

• Product Name: 3'-Chloro-2,6-dichloro-4'-nitro-biphenyl
• CAS No: 1361869-60-4
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4994176
• Update Time: 2025-05-20

3'-Chloro-2,6-dichloro-4'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-2,6-dichloro-4'-nitro-biphenyl

• Inchi： 1S/C12H6Cl3NO2/c13-8-2-1-3-9(14)12(8)7-4-5-11(16(17)18)10(15)6-7/h1-6H
• InChI Key： LSEWYQRQINMFOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=C(C=1)Cl)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 5.3
• Topological Polar Surface Area: 45.8

Additional information on 3'-Chloro-2,6-dichloro-4'-nitro-biphenyl

Professional Introduction to Compound with CAS No. 1361869-60-4 and Product Name: 3'-Chloro-2,6-dichloro-4'-nitro-biphenyl

The compound identified by the CAS number 1361869-60-4 and the product name 3'-Chloro-2,6-dichloro-4'-nitro-biphenyl represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its specific structural motifs, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and agrochemicals. The molecular structure of 3'-Chloro-2,6-dichloro-4'-nitro-biphenyl consists of a biphenyl core substituted with chloro and nitro groups at strategic positions, which endows it with unique electronic and steric properties.

In recent years, the exploration of biphenyl derivatives has been extensively studied for their pharmacological significance. The presence of multiple halogen atoms, such as chlorine and nitro groups, enhances the reactivity and functionality of the molecule, making it a valuable scaffold for medicinal chemistry. Specifically, the 3'-Chloro-2,6-dichloro-4'-nitro-biphenyl structure has been investigated for its role in modulating biological pathways associated with inflammation, cancer, and infectious diseases. The chlorine atoms at the 2 and 6 positions contribute to electron-withdrawing effects, while the nitro group at the 4' position introduces additional reactivity for further functionalization.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for constructing complex biphenyl derivatives like 3'-Chloro-2,6-dichloro-4'-nitro-biphenyl. These synthetic approaches often leverage transition metal-catalyzed cross-coupling reactions, which provide a streamlined route to introducing diverse substituents into the biphenyl core. Such techniques have been pivotal in generating libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery. The ability to rapidly synthesize and modify molecules like 3'-Chloro-2,6-dichloro-4'-nitro-biphenyl has accelerated the identification of lead compounds with promising pharmacological profiles.

The pharmacological evaluation of 3'-Chloro-2,6-dichloro-4'-nitro-biphenyl has revealed several intriguing properties. Studies have demonstrated its ability to interact with specific enzymes and receptors involved in disease pathogenesis. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases implicated in tumor growth and progression. Additionally, its structural features have been explored for potential antimicrobial applications, highlighting its versatility as a chemical probe.

One of the most compelling aspects of 3'-Chloro-2,6-dichloro-4'-nitro-biphenyl is its potential as a building block for more complex drug candidates. By leveraging its reactive sites—primarily the nitro group and chlorine atoms—chemists can design derivatives with enhanced binding affinity or altered pharmacokinetic profiles. This modular approach to drug design is particularly relevant in today's landscape of precision medicine, where tailored therapeutics are being developed to address individual patient needs.

The synthesis of 3'-Chloro-2,6-dichloro-4'-nitro-biphenyl also presents opportunities for green chemistry initiatives. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. Techniques such as catalytic hydrogenation and solvent-free reactions are being explored to enhance the efficiency of producing this compound while adhering to principles of sustainability.

In conclusion, 3'-Chloro-2,6-dichloro-4'-nitro-biphenyl (CAS No. 1361869-60-4) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens, compounds like 3'-Chloro-2,6-dichloro-4'-nitro-biphenyl will undoubtedly play a crucial role in shaping the future of medicine.